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Compound of Interest

Compound Name: 2(3H)-Benzofuranone, hexahydro-

Cat. No.: B1619639 Get Quote

Essential Safety and Handling Guide for 2(3H)-
Benzofuranone, hexahydro-
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, handling, and disposal information for 2(3H)-
Benzofuranone, hexahydro- (CAS No. 6051-03-2). The information compiled is based on

available safety data, which indicates a low hazard profile for this compound.

According to reports submitted to the European Chemicals Agency (ECHA), 2(3H)-
Benzofuranone, hexahydro- is not classified as a hazardous substance under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.[1] Similarly, PubChem

lists the GHS hazard statements as "Not Classified."[1] Further supporting a low hazard profile,

Environment Canada has classified the substance as "not expected to be potentially toxic or

harmful."[2]

While the available data suggests low toxicity, adherence to standard laboratory safety

protocols is crucial. The following procedures provide a clear, step-by-step approach to safely

handle and dispose of this chemical.

Personal Protective Equipment (PPE)
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Even with a non-hazardous classification, a baseline of personal protective equipment is

mandatory in any laboratory setting to protect against unforeseen reactions and to maintain

good laboratory practice.

PPE Category Recommended Equipment Specification Highlights

Eye Protection
Safety glasses or safety

goggles

Must be worn at all times in the

laboratory.

Hand Protection Nitrile gloves Standard laboratory-grade.

Body Protection Laboratory coat
Fully buttoned to protect skin

and personal clothing.

Operational Plan: Handling Procedures
A systematic approach to handling 2(3H)-Benzofuranone, hexahydro- will minimize exposure

and maintain a safe research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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